Cas no 2172218-93-6 (1-(3-aminopentan-3-yl)-4-methylcycloheptan-1-ol)

• Product Name: 1-(3-aminopentan-3-yl)-4-methylcycloheptan-1-ol
• CAS No: 2172218-93-6
• MF: C₁₃H₂₇NO
• MW: 213.359584093094
• CID: 6400804
• PubChem ID: 165591843
• Update Time: 2025-07-15

1-(3-aminopentan-3-yl)-4-methylcycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminopentan-3-yl)-4-methylcycloheptan-1-ol
• EN300-1646924
• 2172218-93-6

• Inchi： 1S/C13H27NO/c1-4-12(14,5-2)13(15)9-6-7-11(3)8-10-13/h11,15H,4-10,14H2,1-3H3
• InChI Key： OPVSSRTXXSZIMC-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C)CC1)C(CC)(CC)N

Computed Properties

• Exact Mass: 213.209264485g/mol
• Monoisotopic Mass: 213.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(3-aminopentan-3-yl)-4-methylcycloheptan-1-ol

Introduction to 1-(3-aminopentan-3-yl)-4-methylcycloheptan-1-ol (CAS No. 2172218-93-6)

1-(3-Aminopentan-3-yl)-4-methylcycloheptan-1-ol (CAS No. 2172218-93-6) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound is characterized by a cycloheptane ring substituted with a methyl group and a 3-aminopentan-3-yl moiety, which imparts distinct chemical and biological characteristics.

The cycloheptane ring is a saturated seven-membered ring, which is less common in natural products compared to five- and six-membered rings. The presence of this ring structure can influence the conformational flexibility and stability of the molecule, making it an interesting candidate for various chemical and biological studies. The methyl substitution at the 4-position further modulates the electronic and steric properties of the compound, potentially affecting its interactions with biological targets.

The 3-aminopentan-3-yl moiety is a key feature of this compound, providing a primary amine functional group that can participate in hydrogen bonding and other non-covalent interactions. This functional group is also susceptible to various chemical modifications, such as acylation, alkylation, and amidation, which can be exploited to fine-tune the compound's properties for specific applications.

Recent research has focused on the potential biological activities of 1-(3-Aminopentan-3-yl)-4-methylcycloheptan-1-ol. Studies have shown that this compound exhibits promising anti-inflammatory properties, which are attributed to its ability to modulate the activity of key enzymes involved in inflammatory pathways. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

In addition to its anti-inflammatory effects, 1-(3-Aminopentan-3-yl)-4-methylcycloheptan-1-ol has also been investigated for its neuroprotective properties. Preclinical studies have demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. These findings suggest that 1-(3-Aminopentan-3-yl)-4-methylcycloheptan-1-ol may have therapeutic potential in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 1-(3-Aminopentan-3-yl)-4-methylcycloheptan-1-ol has also been studied to evaluate its suitability as a drug candidate. Initial results indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, making it a promising candidate for further preclinical and clinical development.

Despite its promising properties, further research is needed to fully understand the mechanisms of action of 1-(3-Aminopentan-3-yl)-4-methylcycloheptan-1-ol and to optimize its therapeutic potential. Ongoing studies are exploring its efficacy in various animal models of disease, as well as its safety profile in preclinical toxicology studies.

In conclusion, 1-(3-Aminopentan-3-yl)-4-methylcycloheptan-1-ol (CAS No. 2172218-93-6) is a multifaceted compound with significant potential in both fundamental research and drug development. Its unique structural features and promising biological activities make it an exciting area of study for chemists and pharmacologists alike. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field of medicinal chemistry.